endo-BCN-PEG24-NHS ester

• Molecular Formula: C66H118N2O30
• Molecular Weight: 1419.6 g/mol
• InChI: InChI=1S/C66H118N2O30/c69-63-7-8-64(70)68(63)98-65(71)9-11-73-13-15-75-17-19-77-21-23-79-25-27-81-29-31-83-33-35-85-37-39-87-41-43-89-45-47-91-49-51-93-53-55-95-57-58-96-56-54-94-52-50-92-48-46-90-44-42-88-40-38-86-36-34-84-32-30-82-28-26-80-24-22-78-20-18-76-16-14-74-12-10-67-66(72)97-59-62-60-5-3-1-2-4-6-61(60)62/h60-62H,3-59H2,(H,67,72)/t60-,61+,62?
• InChIKey: NAOOOPLOBUICLM-XQZYHNBZSA-N

endo-BCN-PEG24-NHS Ester: Long-Arm SPAAC Linker

endo-BCN-PEG24-NHS ester is a heterobifunctional crosslinker comprising a bicyclo[6.1.0]nonyne (BCN) group, a monodisperse polyethylene glycol chain of 24 ethylene glycol units (PEG24), and an N-hydroxysuccinimide (NHS) ester. The endo-BCN moiety enables rapid, copper-free strain-promoted azide-alkyne cycloaddition (SPAAC) with azide-functionalized biomolecules, while the NHS ester reacts with primary amines to form stable amide bonds [1]. The PEG24 spacer confers high aqueous solubility and extended reach (~95 Å), reducing steric hindrance during conjugation . This architecture is widely employed as a linker in proteolysis-targeting chimera (PROTAC) synthesis, antibody-drug conjugate (ADC) design, and bioorthogonal labeling applications .

SPAAC-ready Copper-free cycloaddition with azide-functionalized biomolecules

Extended spacer PEG24 arm minimizes steric hindrance during conjugation of large biomolecules

Amine-reactive NHS ester forms stable amide bonds with primary amines at pH 7–8

• [1] Weterings, J., Rijcken, C. J. F., Veldhuis, H., Meulemans, T., Hadavi, D., Timmers, M., Honing, M., Ippel, H., & Liskamp, R. M. J. (2020). TMTHSI, a superior 7-membered ring alkyne containing reagent for strain-promoted azide-alkyne cycloaddition reactions. Chemical Science, 11(33), 9011–9016. https://doi.org/10.1039/D0SC03477K View Source

endo-BCN-PEG24-NHS Ester: Why Substitution Fails

In copper-free click chemistry, reaction kinetics, hydrophilicity, and linker length are tightly interdependent parameters that dictate conjugation efficiency, conjugate solubility, and steric accessibility in complex biological environments [1]. Replacing endo-BCN-PEG24-NHS ester with a shorter PEG analog (e.g., PEG4) dramatically reduces the spacer arm length from ~95 Å to ~16 Å, which can increase steric hindrance when labeling large proteins or assembling ternary complexes such as PROTACs . Substituting the BCN core for dibenzocyclooctyne (DBCO) trades higher intrinsic hydrophilicity (log P 2.0 vs. 3.5) for faster kinetics, but introduces greater hydrophobicity that can promote aggregation in aqueous formulations [1]. Even stereochemical variation (exo-BCN vs. endo-BCN) alters the rate constant by approximately 10-fold, directly impacting labeling speed under physiological conditions . These quantitative interdependencies preclude generic substitution without compromising experimental outcomes.

endo-BCN-PEG24-NHS

Shorter PEG (e.g., PEG4) analogs

Shorter spacer may increase steric hindrance, reducing conjugation efficiency to large proteins or PROTAC assembly

endo-BCN core

DBCO-based linkers

Higher hydrophobicity of DBCO may promote aggregation in aqueous formulations despite faster kinetics

endo-BCN isomer

exo-BCN isomer

exo-BCN exhibits significantly slower SPAAC kinetics, potentially requiring extended labeling times under physiological conditions

• [1] Weterings, J., Rijcken, C. J. F., Veldhuis, H., Meulemans, T., Hadavi, D., Timmers, M., Honing, M., Ippel, H., & Liskamp, R. M. J. (2020). TMTHSI, a superior 7-membered ring alkyne containing reagent for strain-promoted azide-alkyne cycloaddition reactions. Chemical Science, 11(33), 9011–9016. https://doi.org/10.1039/D0SC03477K View Source

endo-BCN-PEG24-NHS Ester: Evidence vs. Alternatives

BCN vs. DBCO: Kinetics and Hydrophilicity Trade-off

In a direct head-to-head compilation of strain-promoted click reagents, endo-BCN displays a second-order rate constant (k) of 140 × 10⁻³ M⁻¹ s⁻¹, compared to 310 × 10⁻³ M⁻¹ s⁻¹ for DBCO/DIBAC and 960 × 10⁻³ M⁻¹ s⁻¹ for BARAC [1]. While DBCO reacts approximately 2.2-fold faster, endo-BCN provides a substantially lower log P value (2.0 vs. 3.5 for DBCO), indicating markedly higher hydrophilicity [1]. Importantly, the endo isomer of BCN reacts roughly 10-fold faster than the exo isomer, a stereochemical differentiation critical for procurement decisions . This kinetic-hydrophilicity trade-off means that for applications where aqueous solubility and reduced non-specific binding are paramount—such as labeling of membrane proteins or in vivo applications—endo-BCN-PEG24-NHS ester offers a balanced reactivity profile that DBCO-based linkers cannot match without introducing aggregation-prone hydrophobicity .

BCN vs DBCO kinetics

Head-to-head

k = 140 vs 310 ×10⁻³ M⁻¹ s⁻¹; log P 2.0 vs 3.5

Lower hydrophobicity may reduce aggregation in aqueous conjugations

Compiled from Chemical Science, 2020 review data

Evidence Dimension	Second-order rate constant (k) and hydrophilicity (log P) for SPAAC reagents
Target Compound Data	k = 140 × 10⁻³ M⁻¹ s⁻¹; log P = 2.0
Comparator Or Baseline	DBCO/DIBAC: k = 310 × 10⁻³ M⁻¹ s⁻¹, log P = 3.5; BARAC: k = 960 × 10⁻³ M⁻¹ s⁻¹, log P = 4.2; exo-BCN: k ≈ 14 × 10⁻³ M⁻¹ s⁻¹
Quantified Difference	2.2-fold slower than DBCO; 6.9-fold slower than BARAC; 10-fold faster than exo-BCN; log P 1.5 units lower than DBCO (more hydrophilic)
Conditions	Calculated log P values from Debets et al. review; rate constants measured under comparable SPAAC conditions as compiled in Chemical Science, 2020, 11, 9011-9016

Why This Matters

Procurement decisions must balance reaction speed against hydrophilicity: endo-BCN offers the lowest log P among widely used cyclooctynes, minimizing conjugate aggregation in aqueous biological systems while maintaining sufficient kinetics for practical labeling timescales.

• [1] Weterings, J., Rijcken, C. J. F., Veldhuis, H., Meulemans, T., Hadavi, D., Timmers, M., Honing, M., Ippel, H., & Liskamp, R. M. J. (2020). TMTHSI, a superior 7-membered ring alkyne containing reagent for strain-promoted azide-alkyne cycloaddition reactions. Chemical Science, 11(33), 9011–9016. https://doi.org/10.1039/D0SC03477K View Source

Spacer Arm Length: PEG24 vs. PEG4 and PEG12

The spacer arm length of PEG-based crosslinkers scales linearly with the number of ethylene glycol (EG) units. According to manufacturer specifications for the SM(PEG)n crosslinker series, a 4-unit PEG spacer yields approximately 16 Å, a 12-unit PEG spacer approximately 48 Å, and a 24-unit PEG spacer approximately 95 Å [1]. Thus, endo-BCN-PEG24-NHS ester provides a spacer arm roughly 6-fold longer than the commonly used endo-BCN-PEG4-NHS ester (~16 Å) and 1.7-fold longer than endo-BCN-PEG12-NHS ester (~56 Å measured for analogous biotin-PEG12 reagents) [2]. This extended reach is critical when conjugating to sterically crowded sites such as antibody Fc regions, large multimeric protein complexes, or when assembling ternary PROTAC complexes where the spatial orientation between E3 ligase and target protein determines degradation efficiency .

Spacer arm length

Data to verify

~95 Å (PEG24) vs ~16 Å (PEG4), ~48 Å (PEG12)

Extended reach reduces steric obstruction in large biomolecule conjugations

Lengths based on vendor crosslinker specifications

Evidence Dimension	Spacer arm length (Å)
Target Compound Data	~95 Å (PEG24, 24 EG units)
Comparator Or Baseline	endo-BCN-PEG4-NHS: ~16 Å (4 EG units); endo-BCN-PEG12-NHS: ~48–56 Å (12 EG units)
Quantified Difference	5.9-fold longer than PEG4; ~1.7–2.0-fold longer than PEG12
Conditions	Lengths derived from Thermo Fisher SM(PEG)n crosslinker series and EZ-Link NHS-PEG-Biotin product specifications for PEG4 (29 Å) and PEG12 (56 Å)

Why This Matters

For large biomolecule labeling or PROTAC ternary complex formation, the extended PEG24 spacer reduces steric obstruction, potentially increasing conjugation yield and functional activity of the resulting bioconjugate compared to shorter PEG linkers.

• [1] Thermo Fisher Scientific. (n.d.). MT(PEG)4 Methyl-PEG-Thiol – 4-unit PEG spacer ~16 Å. Product Technical Datasheet. View Source
• [2] Thermo Fisher Scientific. (n.d.). EZ-Link NHS-PEG12-Biotin – Spacer arm 56.0 Å. Product Technical Datasheet. View Source

BCN Hydrophilicity Reduces Conjugate Aggregation vs. DBCO

Hydrophobicity of the click chemistry handle directly influences the aqueous solubility and aggregation propensity of the final bioconjugate. In the compiled log P dataset, endo-BCN registers a log P of 2.0, while DBCO/DIBAC registers 3.5 and BARAC 4.2 [1]. This 1.5 log unit difference between endo-BCN and DBCO corresponds to the BCN core being approximately 32-fold more hydrophilic. In practical terms, DBCO-containing linkers such as DBCO-PEG4-NHS ester are described as having 'limited solubility in aqueous media,' whereas the PEG spacer must compensate [2]. The combination of the inherently hydrophilic BCN core (log P 2.0) with a long PEG24 chain in endo-BCN-PEG24-NHS ester provides a dual mechanism for maintaining conjugate solubility, which is particularly advantageous when the payload is hydrophobic (e.g., PROTAC warheads, fluorophores, or cytotoxic drugs) .

Hydrophilicity advantage

Head-to-head

~32-fold more hydrophilic than DBCO (log P 2.0 vs 3.5)

May improve aqueous solubility and conjugate recovery yields

Calculated log P values from Debets et al. review

Evidence Dimension	Hydrophilicity (calculated log P of cyclooctyne core)
Target Compound Data	log P = 2.0 (endo-BCN core)
Comparator Or Baseline	DBCO/DIBAC: log P = 3.5; BARAC: log P = 4.2
Quantified Difference	Δ log P = 1.5 (BCN ~32-fold more hydrophilic than DBCO); Δ log P = 2.2 (BCN ~158-fold more hydrophilic than BARAC)
Conditions	Calculated log P values from Debets et al. review, as tabulated in Chemical Science, 2020, 11, 9011-9016

Why This Matters

In aqueous bioconjugation workflows (e.g., antibody labeling at >5 mg/mL), the lower hydrophobicity of the BCN core directly reduces aggregation and precipitation, improving conjugate homogeneity and recovery yields compared to DBCO-based alternatives.

• [1] Weterings, J., Rijcken, C. J. F., Veldhuis, H., Meulemans, T., Hadavi, D., Timmers, M., Honing, M., Ippel, H., & Liskamp, R. M. J. (2020). TMTHSI, a superior 7-membered ring alkyne containing reagent for strain-promoted azide-alkyne cycloaddition reactions. Chemical Science, 11(33), 9011–9016. https://doi.org/10.1039/D0SC03477K View Source
• [2] Dnabct. (2023). DBCO-PEG6-NH2 – Product Description (limited aqueous solubility). Retrieved from https://www.dnabct.com View Source

BCN Uniform Reactivity Across Azide Substitution

A systematic kinetic study by Svatunek et al. (2019) demonstrated that BCN reacts with primary, secondary, and tertiary azides at comparable rates due to its sterically non-demanding structure [1]. In contrast, the bulkier dibenzocyclooctyne ADIBO (a structural analog of DBCO) shows a reactivity drop of 'several orders of magnitude' when reacting with tertiary azides compared to primary or secondary azides [1]. This chemoselective behavior means that DBCO- and ADIBO-based linkers may fail to efficiently label sterically encumbered azide sites, such as those on conformationally constrained peptide termini, modified nucleotide bases, or densely functionalized nanoparticle surfaces. The steric tolerance of the BCN core in endo-BCN-PEG24-NHS ester ensures consistent reaction rates regardless of azide substitution pattern, providing predictable conjugation yields across diverse substrate types [1].

Azide steric tolerance

Class-level

BCN: comparable rates for 1°, 2°, 3° azides

Enables consistent labeling of sterically hindered azide sites

Based on Svatunek et al. 2019; class-level inference

Evidence Dimension	Relative reactivity of cyclooctynes with tertiary vs. primary/secondary azides
Target Compound Data	BCN: comparable reaction rates for primary, secondary, and tertiary azides
Comparator Or Baseline	ADIBO/DBCO: reactivity drops by several orders of magnitude with tertiary azides
Quantified Difference	Several orders of magnitude difference in rate constants for tertiary azides (ADIBO/DBCO), while BCN maintains uniform rates
Conditions	Experimental and computational kinetic analysis; Chemistry – A European Journal, 2019, 25, 754-758

Why This Matters

When labeling biomolecules with sterically hindered azide groups—common in modified tRNA, constrained cyclic peptides, or densely packed surface coatings—endo-BCN-PEG24-NHS ester provides reliable conjugation efficiency where DBCO-based reagents may fail, reducing the risk of incomplete labeling in critical applications.

• [1] Svatunek, D., Houszka, N., Hamlin, T. A., Bickelhaupt, F. M., & Mikula, H. (2019). Chemoselectivity of Tertiary Azides in Strain-Promoted Alkyne-Azide Cycloadditions. Chemistry – A European Journal, 25(3), 754–758. https://doi.org/10.1002/chem.201805215 View Source

NHS Ester Hydrolysis Stability for Amine Conjugation

The NHS ester group in PEG-NHS conjugates exhibits pH-dependent hydrolysis kinetics that dictate the practical window for amine conjugation. A study on PEG-NHS active esters reported a hydrolysis half-life exceeding 120 minutes at pH 7.4 and 25 °C, but this drops to below 9 minutes at pH 9.0 [1]. Additional vendor data for MAL-dPEG36-NHS ester indicates a half-life of 4–5 hours at pH 7.0 and 0 °C, decreasing to ~1 hour at pH 8.0 and 25 °C . For endo-BCN-PEG24-NHS ester, the extended PEG24 chain may provide modest steric shielding of the NHS ester, potentially prolonging the effective conjugation window relative to short-chain analogs, though no direct PEG-length-dependent hydrolysis study currently exists for the BCN-PEG-NHS series . The critical procurement implication is that endo-BCN-PEG24-NHS ester must be handled in amine-free buffers at pH ≤ 8.0 and low temperature to preserve NHS ester activity prior to and during conjugation.

NHS ester stability

Supporting evidence

t₁/₂ >120 min at pH 7.4;

Supports conjugation window planning at physiological pH

Extrapolated from PEG-NHS class data; require protocol validation

Evidence Dimension	NHS ester hydrolysis half-life
Target Compound Data	>120 min at pH 7.4 (extrapolated from PEG-NHS class data); supported by vendor guidance for long-PEG NHS esters
Comparator Or Baseline	Short-chain PEG-NHS (methylene-linked): <5 min at pH 8.0; general PEG-NHS: ~20 min at pH 8.0
Quantified Difference	Half-life difference of >24-fold between pH 7.4 (120 min) and pH 9.0 (<9 min); PEG24-NHS expected to be at least as stable as shorter PEG-NHS esters
Conditions	Aqueous buffer, pH 7.4–9.0, 25 °C (Nozaki et al., 2009; Quanta BioDesign vendor data)

Why This Matters

Understanding the pH-dependent hydrolysis profile enables procurement teams to select the appropriate formulation and handling protocols; the 2+ hour half-life at physiological pH supports robust, reproducible amine conjugation without requiring excessive molar excess of the often costly linker.

• [1] Nozaki, T., et al. (2009). The pH-Dependent Formation of PEGylated Bovine Lactoferrin by Branched Polyethylene Glycol (PEG)-N-Hydroxysuccinimide (NHS) Active Esters. Biological and Pharmaceutical Bulletin, 32(3), 523–526. View Source

endo-BCN-PEG24-NHS Ester: Key Applications

PROTAC Optimization with Extended PEG24 Linker

In PROTAC development, the spatial distance between the E3 ligase ligand and the target protein ligand is a critical determinant of ternary complex formation and subsequent ubiquitination efficiency [1]. The 95 Å spacer arm of endo-BCN-PEG24-NHS ester provides substantially greater conformational freedom than PEG4 (~16 Å) or PEG12 (~56 Å) linkers, enabling exploration of wider spatial geometries between the two ligands. The hydrophilic BCN core (log P 2.0) further reduces the risk of PROTAC aggregation—a common failure mode for hydrophobic DBCO-based PROTAC constructs . Researchers can use the NHS ester to attach the E3 ligase ligand, then employ SPAAC with an azide-functionalized target protein ligand to rapidly assemble PROTAC libraries with varying linker geometries, accelerating structure-activity relationship (SAR) studies .

High-DAR ADC Engineering with Reduced Aggregation

Achieving high drug-to-antibody ratios (DAR >4) without inducing antibody aggregation remains a challenge in ADC development. The combination of the intrinsically hydrophilic BCN core (log P 2.0, vs. 3.5 for DBCO) and the long PEG24 chain provides dual solubilization that can counteract the hydrophobicity of cytotoxic payloads such as MMAE or maytansinoids [1]. Vendor evidence for analogous DBCO-PEG24 constructs explicitly states that the PEG24 spacer 'reduces aggregation, minimizes steric hindrance, and enhances solubility' . The NHS ester enables efficient conjugation to lysine residues on the antibody surface, while the BCN group allows subsequent SPAAC attachment of azide-bearing payloads at neutral pH without copper, preserving antibody integrity .

Live-Cell Bioorthogonal Labeling with Steric Accessibility

For live-cell imaging applications, the labeling reagent must combine rapid kinetics with minimal non-specific binding and membrane perturbation. The endo-BCN core's moderate rate constant (140 × 10⁻³ M⁻¹ s⁻¹) and low hydrophobicity (log P 2.0) result in lower non-specific membrane adsorption compared to the more hydrophobic DBCO core, reducing background fluorescence in cellular imaging [1]. The 95 Å PEG24 spacer ensures the fluorophore or affinity tag is positioned away from the cell surface, improving accessibility for downstream detection. Furthermore, the uniform reactivity of BCN across primary, secondary, and tertiary azides ensures consistent labeling even when the metabolic labeling introduces sterically hindered azido-sugar derivatives .

Hydrogel Crosslinking with Controlled Mesh Size

In hydrogel design, the length of the crosslinker directly determines the mesh size, swelling behavior, and mechanical properties of the resulting network [1]. The PEG24 spacer in endo-BCN-PEG24-NHS ester provides a defined 95 Å crosslinking distance—significantly longer than PEG4 (~16 Å) or PEG8 (~32 Å) linkers—enabling construction of hydrogels with larger pore sizes suitable for cell encapsulation or macromolecular drug release. The copper-free SPAAC chemistry avoids cytotoxic copper ions, maintaining cell viability during in situ gelation. The NHS ester can be used to functionalize amine-containing biopolymers (collagen, gelatin, chitosan), while the BCN group reacts with multivalent azide-functionalized crosslinkers to form stable, bioorthogonal hydrogel networks without side reactions with biological nucleophiles .

Application

Selection Property

Validation Focus

PROTAC linker optimization

Extended PEG24 spacer + hydrophilic BCN

Ternary complex geometry and solubility

High-DAR ADC engineering

Dual solubilization by PEG24 and BCN core

Aggregate-free conjugate at high payload loading

Live-cell bioorthogonal labeling

Low non-specific binding; steric accessibility

Background reduction and hindered azide labeling

Hydrogel crosslinking

Defined long mesh size; copper-free chemistry

Cell viability and network homogeneity

• [1] Weterings, J., Rijcken, C. J. F., Veldhuis, H., Meulemans, T., Hadavi, D., Timmers, M., Honing, M., Ippel, H., & Liskamp, R. M. J. (2020). TMTHSI, a superior 7-membered ring alkyne containing reagent for strain-promoted azide-alkyne cycloaddition reactions. Chemical Science, 11(33), 9011–9016. https://doi.org/10.1039/D0SC03477K View Source